Cas no 1335908-90-1 ((1R)-1-(3-methoxy-2-methylphenyl)ethan-1-amine)

• Product Name: (1R)-1-(3-methoxy-2-methylphenyl)ethan-1-amine
• CAS No: 1335908-90-1
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5582043
• PubChem ID: 96955568
• Update Time: 2025-05-19

(1R)-1-(3-methoxy-2-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-METHOXY-2-METHYLPHENYL)ETHYLAMINE
• Benzenemethanamine, 3-methoxy-α,2-dimethyl-, (αR)-
• (1r)-1-(3-methoxy-2-methylphenyl)ethan-1-amine
• 1335908-90-1
• EN300-1834324
• (1R)-1-(3-methoxy-2-methylphenyl)ethan-1-amine

• Inchi： 1S/C10H15NO/c1-7-9(8(2)11)5-4-6-10(7)12-3/h4-6,8H,11H2,1-3H3/t8-/m1/s1
• InChI Key： BITXCMYFSWVVKH-MRVPVSSYSA-N
• SMILES： O(C)C1=CC=CC(=C1C)[C@@H](C)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.989±0.06 g/cm3(Predicted)
• Boiling Point: 251.5±28.0 °C(Predicted)
• pka: 9.10±0.10(Predicted)

Additional information on (1R)-1-(3-methoxy-2-methylphenyl)ethan-1-amine

Introduction to Compound CAS No. 1335908-90-1: (1R)-1-(3-Methoxy-2-Methylphenyl)Ethan-1-Amine

The compound (1R)-1-(3-methoxy-2-methylphenyl)ethan-1-amine, identified by the CAS number 1335908-90-1, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of secondary amines, characterized by its ethanamine backbone and a substituted phenyl group. The stereochemistry at the chiral center (denoted by the (R) configuration) plays a crucial role in determining its physical and chemical properties, as well as its biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging both traditional and modern methodologies. Researchers have explored various routes, including nucleophilic substitution reactions, reductive amination, and asymmetric catalysis, to produce this compound with high enantiomeric excess. These methods not only enhance the yield but also ensure the scalability of production, making it suitable for large-scale manufacturing in industries such as pharmaceuticals and agrochemicals.

The structural features of (1R)-1-(3-methoxy-2-methylphenyl)ethan-1-amine make it an interesting candidate for drug discovery programs. The presence of a methoxy group on the aromatic ring contributes to increased lipophilicity, while the methyl group enhances stability. These properties are advantageous in designing bioactive molecules with improved pharmacokinetic profiles. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and anticancer drug development, where it has shown promising activity in preclinical models.

In terms of biological activity, this compound has been extensively studied for its ability to modulate key signaling pathways involved in inflammation and cellular proliferation. For instance, research published in Journal of Medicinal Chemistry demonstrated that (1R)-1-(3-methoxy-2-methylphenyl)ethan-1-amine inhibits cyclooxygenase enzymes (COX-2), which are central to inflammatory processes. Additionally, its ability to induce apoptosis in cancer cells through mitochondrial-dependent pathways has been reported in recent clinical studies.

The stereochemistry of this compound is particularly important for its biological activity. The (R) configuration ensures optimal interaction with target proteins, thereby enhancing selectivity and potency. This aspect has been thoroughly investigated using computational modeling techniques such as molecular docking and dynamics simulations, which have provided insights into its binding modes and mechanisms of action.

From a synthetic standpoint, the preparation of (1R)-1-(3-methoxy-2-methylphenyl)ethan-1-amine involves several critical steps that require precise control over reaction conditions. One widely adopted method involves the alkylation of aniline derivatives followed by reduction to yield the amine functionality. The use of chiral catalysts has been pivotal in achieving high enantiomeric purity, which is essential for downstream applications.

In conclusion, (1R)-1-(3-methoxy-2-methylphenyl)ethan-1-amine represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic purposes. Its unique structure, coupled with advanced synthetic methodologies and promising biological activity, positions it as a key player in future drug development efforts.